N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-fluorobenzamide

• IUPAC Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-fluorobenzamide
• InChI: InChI=1S/C18H13FN2O2S/c1-11(22)16-15(12-7-3-2-4-8-12)20-18(24-16)21-17(23)13-9-5-6-10-14(13)19/h2-10H,1H3,(H,20,21,23)
• InChI Key: ZSKRDKSNLCZEKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N=C(S1)NC(=O)C2=CC=CC=C2F)C3=CC=CC=C3
• Molecular Formula: C18H13FN2O2S
• Molecular Weight: 340.4 g/mol

Description

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-fluorobenzamide, also known as APTB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the thiazole family of compounds, which are known for their diverse biological activities. APTB has been found to exhibit a range of interesting properties, including anti-inflammatory, anti-cancer, and anti-viral activities. In

Scientific Research Applications

Photo-degradation Analysis

Research on thiazole-containing compounds, such as N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-fluorobenzamide, has included studies on their photo-degradation behavior. For instance, the photo-degradation of similar thiazole derivatives under visible light was thoroughly investigated, revealing insights into the stability and degradation products of these compounds, which is crucial for understanding their behavior under environmental exposure and storage conditions (Wu, Hong, & Vogt, 2007).

Antimicrobial Activity

The synthesis and evaluation of thiazole and fluorobenzamide derivatives have shown promising antimicrobial activities. Derivatives synthesized through microwave-induced methods demonstrated significant activity against various bacterial and fungal strains. The presence of a fluorine atom in the benzoyl group was found essential for enhancing antimicrobial efficacy (Desai, Rajpara, & Joshi, 2013).

Anticancer Potential

Compounds bearing the thiazole moiety, similar to N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-fluorobenzamide, have been explored for their anticancer properties. Novel syntheses have led to the development of benzothiazole acylhydrazones with potential anticancer activity, highlighting the versatility of thiazole derivatives in medicinal chemistry for oncology applications (Osmaniye et al., 2018).

Anti-inflammatory and Analgesic Activities

Research into the biological activities of thiazole and benzothiazole derivatives has extended to the evaluation of their anti-inflammatory and analgesic potentials. Certain synthesized compounds have shown significant activity in preclinical models, suggesting their potential for development into new therapeutic agents for managing pain and inflammation (Gurupadayya, Gopal, Padmashali, & Manohara, 2008).